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Compound of Interest

Compound Name: Iridium hexafluoride

CAS No.: 7783-75-7

Cat. No.: B14795597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimentally validated octahedral

structure of Iridium Hexafluoride (IrF₆) with theoretically proposed alternative geometries. By

presenting supporting experimental data from gas-phase electron diffraction and vibrational

spectroscopy, alongside computational analyses, this document aims to offer a comprehensive

resource for researchers.

Structural and Spectroscopic Data Comparison
The molecular structure of IrF₆ has been a subject of interest due to the possibility of Jahn-

Teller distortions in hexafluoride compounds. However, extensive experimental and

computational studies have largely confirmed its octahedral geometry. The following table

summarizes the key structural and vibrational data for the ideal octahedral (Oₕ) structure and a

theoretically considered distorted structure with D₄ₕ symmetry.
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Parameter
Octahedral (Oₕ) Structure
(Experimental)

Distorted (D₄ₕ) Structure
(Computational Proxy -
IrF₆⁻)

Symmetry Oₕ D₄ₕ

Ir-F Bond Length (Å) 1.833[1] Axial: ~1.90, Equatorial: ~1.81

F-Ir-F Bond Angles (°) 90

Axial-Equatorial: 90,

Equatorial-Equatorial: 90,

Axial-Axial: 180

Vibrational Frequencies (cm⁻¹)

ν₁ (a₁g, Raman active) 734
Not explicitly calculated for

neutral IrF₆

ν₂ (e_g, Raman active) 691
Not explicitly calculated for

neutral IrF₆

ν₃ (f₁u, IR active) 719
Not explicitly calculated for

neutral IrF₆

ν₄ (f₁u, IR active) 268
Not explicitly calculated for

neutral IrF₆

ν₅ (f₂g, Raman active) 276
Not explicitly calculated for

neutral IrF₆

ν₆ (f₂u, inactive) (249)
Not explicitly calculated for

neutral IrF₆

Experimental Protocols
Gas-Phase Electron Diffraction (GED)
Gas-phase electron diffraction is a powerful technique for determining the molecular structure

of volatile compounds. For IrF₆, this method has been instrumental in measuring the Ir-F bond

length.

Methodology:
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Sample Introduction: A gaseous beam of IrF₆ is introduced into a high-vacuum chamber

(typically at a pressure of 10⁻⁷ mbar). The gas effuses through a fine nozzle (e.g., 0.2 mm

diameter).

Electron Beam Interaction: A high-energy beam of electrons (accelerated by a potential of a

few thousand volts) is directed perpendicularly to the molecular beam.

Scattering and Detection: The electrons are scattered by the molecules, and the resulting

diffraction pattern, consisting of concentric rings, is recorded on a detector. Modern setups

often use electron imaging plates or other position-sensitive detectors. To compensate for

the steep decline in scattering intensity with increasing angle, a rotating sector is often

placed in front of the detector.

Data Analysis: The recorded diffraction intensities are converted into a function of the

scattering angle. After subtracting the atomic scattering background, the molecular scattering

intensity is obtained. This experimental data is then fitted to a theoretical model of the

molecule's structure to refine parameters such as bond lengths and angles. For IrF₆, the

experimental data fits well with a model of Oₕ symmetry.[2]

Vibrational Spectroscopy (Infrared and Raman)
Vibrational spectroscopy probes the quantized vibrational energy levels of a molecule. The

number and activity (infrared or Raman active) of the vibrational modes are determined by the

molecule's symmetry. For an octahedral molecule like IrF₆, with Oₕ symmetry, specific modes

are predicted to be active in either the infrared or Raman spectrum, but not both, which is a key

validation point.

Methodology for Gas-Phase Raman Spectroscopy:

Sample Cell: A gaseous sample of IrF₆ is contained within a suitable cell, often at a

controlled pressure. For reactive gases, the cell material must be inert.

Laser Excitation: A high-intensity monochromatic laser beam (e.g., from a Nd:YAG laser) is

passed through the gas sample to induce Raman scattering.

Signal Collection: The scattered light is collected at a specific angle to the incident laser

beam, typically 90°.
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Spectral Analysis: The collected light is passed through a spectrometer to disperse the

different wavelengths. A sensitive detector, such as an intensified CCD camera, records the

Raman spectrum. The positions of the Raman-shifted lines correspond to the vibrational

frequencies of the molecule.

Visualizations
Caption: Idealized octahedral (Oₕ) geometry of Iridium Hexafluoride (IrF₆).
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Experimental Validation Computational Analysis

Data Analysis & Comparison

Gas-Phase Electron Diffraction

Bond Lengths Bond Angles

Vibrational Spectroscopy (IR/Raman)

Vibrational Frequencies

Density Functional Theory (DFT) Calculations

Conclusion: Validated Octahedral Structure

Click to download full resolution via product page

Caption: Workflow for the validation of the octahedral structure of IrF₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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